Hopantenic acid

Description

Hopantenic acid, also known as N-pantoyl-GABA or homopantothenic acid, is a central nervous system depressant . In the Russian Federation, it is formulated as a calcium salt and used as a pharmaceutical drug under the name Pantogam for various neurological, psychological, and psychiatric conditions . This compound exhibits a unique spectrum of pharmacological effects, including nootropic, anticonvulsant, and mild activating properties, without causing addiction, hyperstimulation, or withdrawal syndrome . It increases the brain's resistance to hypoxia and toxic substances .

As a homologue of pantothenic acid, hopantenic acid is the amide of D-pantoate and γ-aminobutyric acid (GABA), whereas pantothenic acid is the amide of D-pantoate and β-alanine . The additional methylene group in hopantenic acid gives it distinct pharmacological properties, setting it apart from similar compounds. Studies suggest it requires pantothenate kinases (PanKs) for metabolic activation and inhibits phosphopantothenoylcysteine synthetase (PPCS), influencing coenzyme A (CoA) levels and affecting metabolic processes.

In scientific research, hopantenic acid has applications in chemistry, biology, medicine, and industry. It serves as a model compound in amide chemistry studies and modulates the metabolism of prostaglandins and steroids. Furthermore, it is used in formulating drugs for neurological and psychiatric conditions due to its neuroprotective, anticonvulsant, and anxiolytic effects. Panthenol is another related compound, being an alcohol derivative of pantothenic acid.

• CAS No.: 18679-90-8
• Product Name: Hopantenic acid
• Molecular Formula: C10H19NO5
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 4-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoic acid
• Standard InChI: InChI=1S/C10H19NO5/c1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14/h8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14)/t8-/m0/s1
• Standard InChIKey: SBBDHANTMHIRGW-QMMMGPOBSA-N
• SMILES: CC(C)(CO)C(C(=O)NCCCC(=O)O)O
• Canonical SMILES: CC(C)(CO)C(C(=O)NCCCC(=O)O)O
• Purity: > 95%
• Synonyms: calcium homopantothenate; calcium hopantenate; GABA pantoate; GABA-pantoyl; homopantothenic acid; hopantenic acid; pantogab; pantogab, (+-)-isomer; pantogab, (R)-isomer; pantogab, (S)-isomer; pantogab, calcium (2:1) salt; pantogab, calcium (2:1) salt, (R)-isomer; pantogab, sodium salt, (R)-isomer; pantogam; pantoyl-GABA
• Reference: Voronina TA, Litvinova SA: [Pharmacological effects and clinical application of pantogam and pantogam active]. Zh Nevrol Psikhiatr Im S S Korsakova. 2017;117(8):132-139. doi: 10.17116/jnevro201711781132-139. [PMID:28884730]
• PubChem Compound: 28281
• Last Modified: Aug 15 2023